Cas no 1174-11-4 (Xenazoic Acid)

Xenazoic Acid structure
Xenazoic Acid structure
Product Name:Xenazoic Acid
CAS No:1174-11-4
MF:C23H21NO4
MW:375.417146444321
CID:149337
PubChem ID:239062
Update Time:2025-09-22

Xenazoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(2-[1,1'-biphenyl]-4-yl-1-ethoxy-2-oxoethyl)amino]-
    • 4-[[1-ethoxy-2-oxo-2-(4-phenylphenyl)ethyl]amino]benzoic acid
    • Xenazoic
    • Xenazoic Acid
    • 4-< 1-Ethoxy-2-keto-2-biphenylyl-(4)-ethylamino> -benzoesaeure
    • CV 58903
    • p-(a-ethoxy-p-phenylphenacylamido)benzoic acid
    • SKF-8318
    • Xenalamine
    • Xenovis
    • NSC43842
    • KDU8VH09O8
    • Q27282203
    • p-(N-(alpha-Ethoxy-beta-keto-beta-p-biphenyl)ethylamino)benzoic acid
    • Benzoic acid, p-[(.alpha.-ethoxy-p-phenylphenacyl)amino]-
    • Xanalamine
    • 1174-11-4
    • Acido xenazoico
    • Acidum xenazoicum
    • CS-0018419
    • XENAZOIC ACID [MI]
    • Acide xenazoique
    • CHEMBL1909289
    • NSC58991
    • NS00120483
    • 4-[(2-[1,1'-biphenyl]-4-yl-1-ethoxy-2-oxoethyl)amino]benzoic acid
    • NIOSH/DG4375200
    • P-((.ALPHA.-ETHOXY-P-PHENYLPHENACYL)AMINO)BENZOIC ACID
    • DG43752000
    • NSC-58991
    • Benzoic acid, 4-((2-(1,1'-biphenyl)-4-yl-1-ethoxy-2-oxoethyl)amino)-
    • SCHEMBL467455
    • Xenazoic acid;CV58903
    • NSC-43842
    • BENZOIC ACID, P-((.ALPHA.-ETHOXY-P-PHENYLPHENACYL)AMINO)-
    • NSC 43842
    • 4-(alpha-Ethoxy-4-phenylphenacylamino)benzoesaeure
    • NSC 58991
    • Benzoic acid, p-(alpha-ethoxy-p-phenylphenacylamino)-
    • p-((alpha-Ethoxy-p-phenylphenacyl)amino)benzoic acid
    • UNII-KDU8VH09O8
    • Benzoic acid, p-(((4-biphenylylcarbonyl)ethoxymethyl)amino)-
    • NSC-59182
    • DTXSID10862575
    • p-[(.alpha.-Ethoxy-p-phenylphenacyl)amino]benzoic acid
    • AKOS040742830
    • Xenazoic acid [INN]
    • HY-100268
    • NSC59182
    • 4-{[2-([1,1'-Biphenyl]-4-yl)-1-ethoxy-2-oxoethyl]amino}benzoic acid
    • NSC 59182
    • Benzoic acid,1'-biphenyl]-4-yl-1-ethoxy-2-oxoethyl)amino]-
    • NCIOpen2_007697
    • SKF 8318
    • CV-58903
    • p-(((4-Biphenylylcarbonyl)ethoxymethyl)amino)benzoic acid
    • Benzoic acid, 4-[(2-[1,1'-biphenyl]-4-yl-1-ethoxy-2-oxoethyl)amino]-
    • CV58903
    • DA-59182
    • Inchi: 1S/C23H21NO4/c1-2-28-22(24-20-14-12-19(13-15-20)23(26)27)21(25)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-15,22,24H,2H2,1H3,(H,26,27)
    • InChI Key: BPOMPTVRBWXZBY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C=CC(C2C=CC=CC=2)=CC=1)=O)NC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 375.14713
  • Monoisotopic Mass: 375.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Solid
  • Density: 1.241
  • Melting Point: 192° (dec)
  • Boiling Point: 628.2°C at 760 mmHg
  • Flash Point: 333.7°C
  • Refractive Index: 1.632
  • PSA: 75.63
  • LogP: 4.78220
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

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